2-(2,5-dichlorophenoxy)-2-methyl-N-(tetrahydro-2-furanylmethyl)propanamide

• IUPAC Name: 2-(2,5-dichlorophenoxy)-2-methyl-N-(oxolan-2-ylmethyl)propanamide
• InChI: InChI=1S/C15H19Cl2NO3/c1-15(2,14(19)18-9-11-4-3-7-20-11)21-13-8-10(16)5-6-12(13)17/h5-6,8,11H,3-4,7,9H2,1-2H3,(H,18,19)
• InChI Key: QGZNUOQCEUEYFB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)NCC1CCCO1)OC2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C15H19Cl2NO3
• Molecular Weight: 332.2 g/mol

Description

2-(2,5-dichlorophenoxy)-2-methyl-N-(tetrahydro-2-furanylmethyl)propanamide, commonly known as DCPA, is a herbicide that is widely used in agriculture to control weeds. It was first synthesized in the 1960s and has since become an important tool for farmers to ensure healthy crop growth. In

Mechanism of Action

DCPA works by inhibiting the growth of weeds. It does this by interfering with the synthesis of fatty acids in the plant, which are essential for growth and development. DCPA specifically targets the acetyl-CoA carboxylase enzyme, which is responsible for the first step in fatty acid synthesis. Without this enzyme, the plant cannot produce the necessary fatty acids, and growth is inhibited.
Biochemical and Physiological Effects:
DCPA has been shown to have minimal toxicity to humans and animals. It is rapidly metabolized in the body and excreted in the urine. However, it can have some negative effects on non-target plants and animals. DCPA can persist in the soil for several months, which can lead to the accumulation of residues in the environment. This can have negative effects on soil microorganisms and other non-target organisms.

Advantages and Limitations for Lab Experiments

DCPA is a useful tool for studying weed control and crop protection. It is relatively easy to synthesize and can be used in a variety of lab experiments. However, it is important to note that DCPA can have negative effects on non-target organisms, which can limit its use in certain experiments. Additionally, the persistence of DCPA in the soil can make it difficult to conduct long-term experiments.

Future Directions

There are several future directions for the study of DCPA. One area of research is the development of new herbicides that are more effective and have fewer negative effects on the environment. Another area of research is the study of the long-term effects of DCPA on soil microorganisms and other non-target organisms. Finally, the development of new synthesis methods for DCPA could lead to more efficient and cost-effective production methods.

Scientific Research Applications

DCPA has been extensively studied for its herbicidal properties. It is commonly used in the research of weed control, crop protection, and environmental safety. DCPA has been shown to be effective against a wide range of weeds, including crabgrass, foxtail, and annual bluegrass. It is also used as a standard reference material for herbicide residue analysis.